Cas no 53413-01-7 (N-[(3-methylphenyl)carbamoyl]-2-(4-methylpiperidin-1-yl)acetamide)

N-[(3-methylphenyl)carbamoyl]-2-(4-methylpiperidin-1-yl)acetamide structure
53413-01-7 structure
Product name:N-[(3-methylphenyl)carbamoyl]-2-(4-methylpiperidin-1-yl)acetamide
CAS No:53413-01-7
MF:C16H23N3O2
MW:289.372723817825
CID:1582625
PubChem ID:3041069

N-[(3-methylphenyl)carbamoyl]-2-(4-methylpiperidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[(3-methylphenyl)carbamoyl]-2-(4-methylpiperidin-1-yl)acetamide
    • DTXSID40201574
    • 4-Methyl-N-(((3-methylphenyl)amino)carbonyl)-1-piperidineacetamide
    • 53413-01-7
    • 1-Piperidineacetamide, 4-methyl-N-(((3-methylphenyl)amino)carbonyl)-
    • BRN 1391382
    • Inchi: InChI=1S/C16H23N3O2/c1-12-6-8-19(9-7-12)11-15(20)18-16(21)17-14-5-3-4-13(2)10-14/h3-5,10,12H,6-9,11H2,1-2H3,(H2,17,18,20,21)
    • InChI Key: FZNHDVBMOLCBIZ-UHFFFAOYSA-N
    • SMILES: CC1CCN(CC1)CC(=O)NC(=O)NC2=CC=CC(=C2)C

Computed Properties

  • Exact Mass: 289.17919
  • Monoisotopic Mass: 289.17902698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 61.44

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